![molecular formula C15H15N3O4S B5535253 2-({[4-(acetylamino)phenyl]sulfonyl}amino)benzamide](/img/structure/B5535253.png)
2-({[4-(acetylamino)phenyl]sulfonyl}amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound of interest is related to several studies involving benzamide derivatives and sulfonamide groups. These compounds are significant in medicinal chemistry for their various biological activities, including inhibition of enzymes like histone deacetylase (HDAC) and carbonic anhydrase, which are important targets in cancer therapy and other diseases.
Synthesis Analysis
Several studies describe the synthesis of benzamide derivatives with potential biological activities. For instance, Zhou et al. (2008) detailed the synthesis of an orally active histone deacetylase inhibitor, highlighting the steps and chemical reactions involved in creating such compounds (Zhou et al., 2008).
Molecular Structure Analysis
The molecular structure of benzamide derivatives and their analogs has been investigated using techniques like density functional theory (DFT). FazilathBasha et al. (2021) performed a detailed molecular structure, docking, and vibrational spectroscopic investigation of a related compound, providing insights into the structural behavior and potential bioactive nature (FazilathBasha et al., 2021).
Chemical Reactions and Properties
The chemical reactions involving benzamide derivatives often include modifications to enhance their biological activities or to study their mechanism of action. For example, Kraker et al. (2003) discussed how a specific benzamide derivative modulates histone acetylation, indicating the compound's role in inhibiting histone deacetylase and its potential antitumor activity (Kraker et al., 2003).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, crystal structure, and stability, are crucial for their development as drugs. Research by Li et al. (2008) on a specific sulfonamide derivative provides information on its crystal structure and preliminary biological activity, which can be related to understanding the physical properties of similar compounds (Li et al., 2008).
Chemical Properties Analysis
The chemical properties, including reactivity and interaction with biological targets, are essential for the development of therapeutic agents. Studies like the one conducted by Ulus et al. (2013) on acridine and bis-acridine sulfonamides explore these aspects, particularly their inhibitory activity against specific isoforms of the enzyme carbonic anhydrase (Ulus et al., 2013).
properties
IUPAC Name |
2-[(4-acetamidophenyl)sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O4S/c1-10(19)17-11-6-8-12(9-7-11)23(21,22)18-14-5-3-2-4-13(14)15(16)20/h2-9,18H,1H3,(H2,16,20)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJLMRTQLQMWDON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({[4-(Acetylamino)phenyl]sulfonyl}amino)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.